4-((1H-imidazol-1-yl)methyl)-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide
Description
4-((1H-imidazol-1-yl)methyl)-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is known for its unique properties, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
Antibacterial and Antimycobacterial Activity
Imidazole derivatives have demonstrated antibacterial and antimycobacterial properties. Researchers have synthesized compounds containing imidazole rings and evaluated their efficacy against bacterial pathogens, including Mycobacterium tuberculosis . These compounds could potentially serve as novel antibiotics.
Antifungal Activity
Due to the known antifungal properties of imidazole-containing functional groups, this compound may be suitable for antifungal research. Investigating its effectiveness against fungal pathogens could lead to valuable insights for drug development .
Anti-Inflammatory Potential
Imidazole derivatives have been explored for their anti-inflammatory effects. Understanding how this compound interacts with inflammatory pathways could contribute to the development of anti-inflammatory drugs .
Antitumor Properties
Some imidazole-based compounds exhibit antitumor activity. Investigating whether this compound has any impact on cancer cells could provide valuable data for oncology research .
Antidiabetic Effects
Researchers have studied imidazole derivatives for their potential antidiabetic properties. Investigating whether this compound affects glucose metabolism or insulin sensitivity could be relevant for diabetes research .
Antioxidant Activity
Imidazole-containing compounds have been associated with antioxidant effects. Assessing the antioxidant capacity of this compound may contribute to understanding its role in oxidative stress management .
Other Potential Applications
Beyond the mentioned fields, imidazole derivatives have been explored for various activities, including anti-allergic, antipyretic, antiviral, and ulcerogenic effects. Investigating these aspects could reveal additional applications for this compound .
properties
IUPAC Name |
4-(imidazol-1-ylmethyl)-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5OS/c26-19(18-5-3-16(4-6-18)13-24-10-7-21-15-24)23-12-17-2-1-9-25(14-17)20-22-8-11-27-20/h3-8,10-11,15,17H,1-2,9,12-14H2,(H,23,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YKVWMEKDWKUWOD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NC=CS2)CNC(=O)C3=CC=C(C=C3)CN4C=CN=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-((1H-imidazol-1-yl)methyl)-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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